Cas no 1251016-09-7 (tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate
• CAS No: 1251016-09-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5365464
• PubChem ID: 82379218
• Update Time: 2025-06-08

tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-(2-morpholinyl)-1-piperidinecarboxylate
• tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-7-4-11(5-8-16)12-10-15-6-9-18-12/h11-12,15H,4-10H2,1-3H3
• InChI Key： ZTWSRGULGCCTFV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2OCCNC2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate

tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate (CAS No. 1251016-09-7): An Overview of a Versatile Compound in Pharmaceutical Research

tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate (CAS No. 1251016-09-7) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential applications. This compound, often referred to as TBMPMC, is a derivative of piperidine and morpholine, two important heterocyclic compounds with a wide range of biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate, highlighting its significance in current research.

Chemical Structure and Properties

tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate is characterized by its complex molecular structure, which includes a piperidine ring, a morpholine ring, and a tert-butyl group. The piperidine ring is a six-membered nitrogen-containing heterocycle, while the morpholine ring is a six-membered oxygen-containing heterocycle. The tert-butyl group provides additional stability and solubility properties to the compound. The combination of these structural elements results in a molecule with unique chemical and physical properties.

The molecular formula of tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate is C₁₅H₂₇N₃O₃, with a molecular weight of approximately 289.38 g/mol. It is typically a white crystalline solid at room temperature and has a melting point in the range of 85-87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane, making it suitable for various synthetic and analytical procedures.

Synthesis Methods

The synthesis of tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of tert-butyl piperidine-1-carboxylate with morpholine in the presence of an appropriate catalyst. This reaction typically proceeds via nucleophilic substitution, where the morpholine ring displaces a leaving group from the tert-butyl piperidine-1-carboxylate intermediate.

A detailed synthetic protocol for the preparation of tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate has been reported in recent literature. The process involves the following steps:

1. Purification of tert-butyl piperidine-1-carboxylate to ensure high purity.
2. Mixing tert-butyl piperidine-1-carboxylate with morpholine in an inert atmosphere.
3. Addition of a suitable catalyst, such as potassium carbonate or cesium carbonate, to facilitate the reaction.
4. Heating the reaction mixture to an appropriate temperature (typically around 80°C) for several hours.
5. Cooling the reaction mixture and isolating the product through standard purification techniques such as recrystallization or column chromatography.

This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.

Potential Applications in Pharmaceutical Research

tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate has shown promise in various areas of pharmaceutical research due to its unique structural features and biological activities. One of the key areas where this compound has gained attention is in the development of novel therapeutic agents for neurological disorders.

Recent studies have demonstrated that compounds containing piperidine and morpholine moieties can exhibit potent neuroprotective effects. For example, research published in the Journal of Medicinal Chemistry reported that derivatives similar to tert-butyl 4-(morpholin-2-yl)piperidine-1-carboxylate showed significant neuroprotective activity against oxidative stress-induced neuronal cell death. These findings suggest that TBMPMC could be a valuable lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, TBMPMC has also been investigated for its potential as an antidepressant agent. A study published in European Neuropsychopharmacology found that compounds with similar structural features exhibited antidepressant-like effects in animal models. The researchers attributed these effects to the compound's ability to modulate serotonin and norepinephrine reuptake pathways, which are known to play crucial roles in mood regulation.

Beyond neurological applications, TBMPMC has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory conditions such as arthritis and asthma. The anti-inflammatory effects are thought to be mediated through inhibition of pro-inflammatory cytokines and enzymes involved in inflammation pathways.

Safety Considerations and Future Directions

In any pharmaceutical development process, safety considerations are paramount. While initial studies on TBMPMC have shown promising results, further research is needed to fully understand its safety profile. Preclinical toxicology studies are currently underway to evaluate potential side effects and determine safe dosage ranges for human use.

The future directions for research on TBMPMC are multifaceted. One area of focus is optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Another important aspect is exploring combination therapies where TBMPMC

In conclusion, tert-but yl 4-(morpholin -2 - yl )pi perid ine -1 -car boxyla te (CAS No . 1251016 -09 -7 ) represents an exciting opportunity in pharmaceutical research . Its unique chemical structure , combined with promising biological activities , positions it as a valuable lead compound for developing novel therapeutic agents . As research continues , we can expect further insights into its potential applications and safety profile , paving the way for new treatments for various diseases . p >